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Abstract
Nonanal, a nine-carbon aliphatic aldehyde, has carved a significant niche in scientific

research, spanning from its early identification in the realm of perfumery to its contemporary

role as a signaling molecule in complex biological systems. This technical guide provides a

comprehensive overview of the discovery, history, and evolving understanding of nonanal. It
delves into its physicochemical properties, methods of isolation and synthesis, and its

multifaceted biological activities, including its role as a potent mosquito attractant and a

biomarker associated with oxidative stress and disease. Detailed experimental protocols,

quantitative data, and visual representations of key signaling pathways are presented to offer a

thorough resource for researchers and professionals in drug development and related scientific

fields.

Introduction: From Fragrance to Function
Nonanal, also known as pelargonaldehyde or aldehyde C-9, is a naturally occurring organic

compound with a characteristic waxy, citrus-like, and rosy odor.[1] Initially identified as a

component of essential oils, its history is deeply intertwined with the fragrance and flavor

industries.[2][3] However, scientific inquiry has progressively unveiled its significance beyond

sensory perception, revealing its involvement in intricate biological processes.
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The journey of nonanal in scientific research began with the broader exploration of aldehydes

in the 19th century. While German chemist Justus von Liebig is credited with the discovery of

aldehydes in 1835, the systematic characterization of individual aldehydes, including nonanal,
from natural sources occurred throughout the late 19th and early 20th centuries.[1] The rise of

aldehydic perfumery in the early 20th century spurred the industrial synthesis of nonanal,
making it more accessible for research.[2]

Today, nonanal is recognized for its role as a semiochemical, a chemical substance that

carries a message, in insect communication, particularly in attracting Culex mosquitoes, the

vectors for West Nile virus.[4][5][6] Furthermore, its association with lipid peroxidation and

oxidative stress has positioned it as a potential biomarker for various physiological and

pathological states, including cancer.[7][8][9] This guide will explore these facets of nonanal
research in detail, providing the necessary technical information for its study and application.

Physicochemical Properties and Characterization
A thorough understanding of nonanal's physical and chemical properties is fundamental to its

application in research.

Table 1: Physicochemical Properties of Nonanal

Property Value Reference(s)

Molecular Formula C₉H₁₈O [10]

Molar Mass 142.24 g/mol [10]

Appearance Colorless to pale yellow liquid [10]

Odor Fatty, waxy, citrus, rosy [2]

Boiling Point 190-192 °C [10]

Melting Point -18 °C

Density 0.827 g/cm³ at 20 °C

Solubility
Insoluble in water; soluble in

organic solvents
[1]

CAS Number 124-19-6 [10]
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Spectroscopic Data
The structural elucidation and identification of nonanal rely on various spectroscopic

techniques.

Table 2: Key Spectroscopic Data for Nonanal

Spectroscopic Technique
Key Features and
Observed Values

Reference(s)

¹H NMR (CDCl₃, 400 MHz)

δ 9.77 (t, 1H, -CHO), 2.42 (td,

2H, -CH₂CHO), 1.63 (m, 2H),

1.29 (m, 10H), 0.88 (t, 3H, -

CH₃)

[10]

¹³C NMR (CDCl₃, 25.16 MHz)
δ 202.8, 43.9, 31.8, 29.4, 29.2,

29.1, 22.7, 22.1, 14.1
[10]

Mass Spectrometry (EI-MS)

m/z (%): 41 (100), 43 (80), 57

(75), 44 (70), 55 (65), 70 (60),

82 (50), 98 (40), 142 (M⁺, <5)

[10]

Infrared Spectroscopy (Liquid

Film)

ν (cm⁻¹): 2925 (C-H stretch),

2715 (aldehyde C-H stretch),

1730 (C=O stretch)

Isolation and Synthesis: From Nature and the Lab
Historical Isolation from Natural Sources
The initial discovery of nonanal was through its isolation from essential oils. While specific

details of the very first isolation are not well-documented, the general procedure for obtaining

aldehydes from natural sources in the 19th and early 20th centuries involved the following

steps:
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Plant Material (e.g., Citrus Peels, Rose Petals)

Steam Distillation or Solvent Extraction

Crude Essential Oil

Fractional Distillation

Aldehyde-Enriched Fraction

Bisulfite Adduct Formation

Isolation of Aldehyde-Bisulfite Adduct

Regeneration of Aldehyde (e.g., with acid or base)

Purified Nonanal

Click to download full resolution via product page

Figure 1: Historical workflow for the isolation of nonanal from natural sources.
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Experimental Protocol: Generalized Historical Isolation

Extraction: The plant material (e.g., citrus peels) was subjected to steam distillation or

extraction with a non-polar solvent to yield the crude essential oil.

Fractional Distillation: The crude oil was fractionally distilled to separate components based

on their boiling points, yielding a fraction enriched in aldehydes.

Bisulfite Adduction: The aldehyde-enriched fraction was treated with a saturated solution of

sodium bisulfite. Aldehydes, including nonanal, react to form solid, water-soluble adducts,

separating them from other components of the essential oil.

Isolation and Regeneration: The solid bisulfite adduct was filtered and washed. The purified

adduct was then treated with an acid or a base to regenerate the pure aldehyde, which was

subsequently recovered by extraction.

Modern Synthetic Methods
The industrial demand for nonanal has led to the development of efficient synthetic routes.

This is the primary industrial method for producing nonanal.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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